Cas no 440329-78-2 (N-(furan-2-yl)methyl-2-{3-(3-methylbutyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-(furan-2-yl)methyl-2-{3-(3-methylbutyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
• CAS No: 440329-78-2
• MF: C₁₈H₂₁N₃O₃S₂
• MW: 391.507641553879
• CID: 5331717
• Update Time: 2025-11-03

N-(furan-2-yl)methyl-2-{3-(3-methylbutyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• N-(furan-2-yl)methyl-2-{3-(3-methylbutyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide

• Inchi： 1S/C18H21N3O3S2/c1-12(2)5-7-21-17(23)16-14(6-9-25-16)20-18(21)26-11-15(22)19-10-13-4-3-8-24-13/h3-4,6,8-9,12H,5,7,10-11H2,1-2H3,(H,19,22)
• InChI Key： BGSCWKGARYYJGC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1N(CCC(C)C)C(=O)C2SC=CC=2N=1

Additional information on N-(furan-2-yl)methyl-2-{3-(3-methylbutyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide

N-(furan-2-yl)methyl-2-{3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 440329-78-2, named N-(furan-2-yl)methyl-2-{3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its structural characteristics, synthesis methods, and recent advancements in its application and research.

Structural Analysis and Synthesis

The molecular structure of N-(furan-2-yl)methyl-2-{3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide is characterized by a thienopyrimidine core, which is a fused bicyclic system combining a thiophene ring with a pyrimidine moiety. This core is further substituted with a 3-methylbutyl group at the 3-position and an oxo group at the 4-position. The sulfur atom at the 2-position of the thienopyrimidine ring is connected to an acetamide group via a sulfanyl linkage. Additionally, the acetamide group is substituted with a furan methyl group at its nitrogen atom.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent studies have focused on optimizing these steps to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

Biological Activity and Applications

N-(furan-2-yl)methyl...acetamide has demonstrated potent biological activity in various assays. It has been reported to exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, preliminary studies suggest that this compound may possess anticancer activity by targeting specific oncogenic pathways.

In recent years, there has been growing interest in exploring the potential of thienopyrimidine derivatives as kinase inhibitors. The presence of the sulfur atom in the molecule enhances its ability to interact with protein targets through sulfide bonds, making it a promising candidate for drug development.

Recent Research Findings

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of N-(furan-2-)methyl...acetamide with various protein targets. Molecular docking studies have revealed that this compound exhibits strong binding affinity towards several kinases, including those implicated in cancer progression.

Moreover, experimental studies have confirmed these predictions by demonstrating that the compound can inhibit the activity of these kinases in vitro. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

Conclusion and Future Directions

In conclusion, N-(furan-)methyl...acetamide (CAS No. 440329-)78-) is a structurally complex compound with intriguing biological properties. Its unique thienopyrimidine core and functional groups make it an attractive target for further research in drug discovery.

Future studies should focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Additionally, exploring its mechanism of action in vivo will provide deeper insights into its therapeutic potential.

This compound represents a promising avenue for advancing our understanding of small molecule interactions with biological systems and their applications in medicine.